Cas no 66634-97-7 (2,4-DIMETHYL-2-PENTENOIC ACID)

• Product Name: 2,4-DIMETHYL-2-PENTENOIC ACID
• CAS No: 66634-97-7
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 964310
• PubChem ID: 53422899
• Update Time: 2025-04-19

2,4-DIMETHYL-2-PENTENOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2,4-DIMETHYL-2-PENTENOIC ACID
• (E)-2,4-Dimethyl-2-pentenoyl chloride
• 2,4-Dimethyl-2-pentenoic acid, (2E)-
• 2-Pentenoic acid, 2,4-dimethyl-
• AC1NSG1M
• FEMA No. 3143
• FEMA No. 3143, 2E-
• UNII-KI18C46DHR
• UNII-YSD821326P
• 66634-97-7
• DMHLGGQHOSTMJG-UHFFFAOYSA-N
• D83819
• 2,4-dimethylpent-2-enoic acid
• 2,4-dimethyl-pent-2-enoic acid
• CHEBI:173500
• DTXSID20867238
• 2,4-DIMETHYL-2-PENTENOIC ACID [FHFI]
• dimethyl-2-pentenoic acid
• YSD821326P
• DTXCID80815437

• Inchi： 1S/C7H12O2/c1-5(2)4-6(3)7(8)9/h4-5H,1-3H3,(H,8,9)
• InChI Key： DMHLGGQHOSTMJG-UHFFFAOYSA-N
• SMILES： OC(C(C)=CC(C)C)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.7

Experimental Properties

• Color/Form: Colourless liquid; pungent, sickly sweet
• Density: 0.949
• Melting Point: No date available
• Boiling Point: 217.1°C at 760 mmHg
• Flash Point: No date available
• Refractive Index: 1.4540
• PSA: 37.3
• LogP: 1.67330
• FEMA: 3143 | 2,4-DIMETHYL-2-PENTENOIC ACID
• Vapor Pressure: No date available

2,4-DIMETHYL-2-PENTENOIC ACID Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：8
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids